(4-formyl-2-iodophenoxy)acetic acid

• IUPAC Name: 2-(4-formyl-2-iodophenoxy)acetic acid
• InChI: InChI=1S/C9H7IO4/c10-7-3-6(4-11)1-2-8(7)14-5-9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key: WOPHVOMYKJFRPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)I)OCC(=O)O
• Molecular Formula: C9H7IO4
• Molecular Weight: 306.05 g/mol

Description

(4-formyl-2-iodophenoxy)acetic acid, also known as FIPA, is a chemical compound that has been widely used in scientific research due to its unique properties. FIPA is a versatile compound that can be used for a variety of purposes, including as a reagent in organic synthesis, as a probe for studying enzyme kinetics, and as a tool for investigating protein-protein interactions.

Mechanism of Action

(4-formyl-2-iodophenoxy)acetic acid acts as an inhibitor of the enzyme acetylcholinesterase by binding to the active site of the enzyme and preventing it from catalyzing the hydrolysis of acetylcholine. This inhibition leads to an accumulation of acetylcholine in the synapse, which can result in increased synaptic transmission and enhanced cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its role as an acetylcholinesterase inhibitor, this compound has also been shown to have antioxidant properties and can protect cells against oxidative stress. This compound has also been shown to inhibit the growth of cancer cells in vitro, although further studies are needed to determine its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

(4-formyl-2-iodophenoxy)acetic acid has several advantages as a tool for scientific research. It is a relatively stable compound that can be easily synthesized and conjugated to proteins. This compound also has a high binding affinity for acetylcholinesterase, making it a potent inhibitor of this enzyme. However, this compound also has some limitations. It can be toxic to cells at high concentrations, and its effects on other enzymes and biological processes are not well understood.

Future Directions

There are several future directions for research involving (4-formyl-2-iodophenoxy)acetic acid. One area of interest is the development of this compound-based probes for imaging acetylcholinesterase activity in vivo. Another area of interest is the investigation of this compound as a potential therapeutic agent for Alzheimer's disease, as acetylcholinesterase inhibitors have been shown to improve cognitive function in patients with this condition. Finally, further studies are needed to determine the potential of this compound as an anti-cancer agent and to investigate its effects on other biological processes.

Synthesis Methods

The synthesis of (4-formyl-2-iodophenoxy)acetic acid is a multi-step process that involves several chemical reactions. The most commonly used method for synthesizing this compound is through the reaction of 2-iodophenol with ethyl chloroformate, followed by oxidation of the resulting intermediate to form this compound.

Scientific Research Applications

(4-formyl-2-iodophenoxy)acetic acid has been extensively used in scientific research as a tool for investigating various biological processes. One of the major applications of this compound is in the study of enzyme kinetics. This compound is a potent inhibitor of the enzyme acetylcholinesterase and has been used to study the mechanism of action of this enzyme. This compound has also been used as a probe for studying protein-protein interactions, as it can be easily conjugated to proteins and used to monitor their interactions in vivo.